2-Mercapto-5-benzimidazolecarboxylic acid
Overview
Description
2-Mercapto-5-benzimidazolecarboxylic acid is a chemical compound with the molecular formula C8H6N2O2S and a molecular weight of 194.21 . It is a solid substance stored at temperatures between 2-8°C in an inert atmosphere .
Molecular Structure Analysis
The InChI code for 2-Mercapto-5-benzimidazolecarboxylic acid is 1S/C8H6N2O2S/c11-7(12)4-1-2-5-6(3-4)10-8(13)9-5/h1-3H,(H,11,12)(H2,9,10,13) . This code provides a specific representation of the molecule’s structure.Physical And Chemical Properties Analysis
2-Mercapto-5-benzimidazolecarboxylic acid has a density of 1.6±0.1 g/cm3 . It has a boiling point of 413.0±47.0 °C at 760 mmHg . The compound has a molar refractivity of 50.0±0.4 cm3 . It has 4 H-bond acceptors and 3 H-bond donors .Scientific Research Applications
Antibacterial and Antifungal Activity
2-Mercapto-5-benzimidazolecarboxylic acid derivatives have been tested in vitro for their antibacterial activity against Gram-positive bacteria like Staphylococcus aureus and Enterococcus faecalis , and Gram-negative bacteria like Klebsiella pneumoniae and Escherichia coli . They also showed antifungal activity against Aspergillus fumigatus and Candida albicans .
Cytotoxic Properties
The in vitro cytotoxic properties of 2-Mercapto-5-benzimidazolecarboxylic acid derivatives were investigated using a brine shrimp bioassay . Some compounds demonstrated excellent activity against a panel of microorganisms .
Tumor Targeting
A study synthesized 2-mercaptobenzimidazole (2-MBI), radiolabeled it with [99mTc (CO)3(H2O)3] + to produce 99mTc-2-MBI, and evaluated its ability to target tumors .
Antihelminthic Activity
Benzimidazole derivatives, including 2-Mercapto-5-benzimidazolecarboxylic acid, have been used as antihelminthics .
Antihistamine Properties
Benzimidazole derivatives have been used as antihistamines .
Antiviral Activity
Benzimidazole derivatives have been used as antivirals .
Antihypertensive Properties
Benzimidazole derivatives have been used as antihypertensives .
Antioxidant Agents
Benzimidazoles grafted with aromatic nuclei have been noted as antioxidant agents .
Safety and Hazards
Mechanism of Action
Mode of Action
One study suggests that it plays a role in the etching of gold nanoplates . The compound acts as a ligand, binding to the surface of the nanoplates. This interaction leads to the formation of holes in the nanoplates, a process referred to as "boring etching" . The exact molecular interactions and changes resulting from this process require further investigation.
Result of Action
The compound’s known involvement in the etching of gold nanoplates suggests it may influence the physical properties of these structures . .
Action Environment
The action of 2-Mercapto-5-benzimidazolecarboxylic acid can be influenced by various environmental factors. For instance, the compound’s storage temperature can affect its stability . Additionally, the compound’s action in the etching process is influenced by the presence of other substances, such as excess ligands
properties
IUPAC Name |
2-sulfanylidene-1,3-dihydrobenzimidazole-5-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N2O2S/c11-7(12)4-1-2-5-6(3-4)10-8(13)9-5/h1-3H,(H,11,12)(H2,9,10,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DCRZVUIGGYMOBI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1C(=O)O)NC(=S)N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30351557 |
Source
|
| Record name | 2-Mercapto-5-benzimidazolecarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30351557 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
58089-25-1 |
Source
|
| Record name | 2-Mercapto-5-benzimidazolecarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30351557 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-sulfanylidene-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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